Cas no 1376269-88-3 (2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine)

• Product Name: 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine
• CAS No: 1376269-88-3
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 4594869
• PubChem ID: 66490784
• Update Time: 2025-06-29

2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(1-methoxyethyl)thiazol-4-yl]methanamine
• [2-(1-methoxyethyl)-1,3-thiazol-4-yl]methanamine
• 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine

• Inchi： 1S/C7H12N2OS/c1-5(10-2)7-9-6(3-8)4-11-7/h4-5H,3,8H2,1-2H3
• InChI Key： YWIOENAJTAERNM-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C(OC)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 250.9±25.0 °C at 760 mmHg
• Flash Point: 105.5±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine

2-(1-Methoxyethyl)-1,3-Thiazol-4-Ylmethanamine: A Comprehensive Overview

The compound 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine (CAS No. 1376269-88-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a sulfur atom and a nitrogen atom in the ring. Thiazoles are known for their versatility and wide range of applications, from pharmaceuticals to agrochemicals. The presence of the methoxyethyl group and the methanamine substituent in this compound adds unique electronic and steric properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine structure has been found to exhibit promising biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. These findings have opened new avenues for its application in the development of therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in inflammatory pathways, which could lead to novel treatments for chronic inflammatory diseases.

In addition to its biological applications, CAS No. 1376269-88-3 has also been studied for its role in materials science. The compound's ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further enhanced the stability and functionality of materials incorporating this thiazole derivative.

The synthesis of 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine involves a multi-step process that typically starts with the preparation of the thiazole ring followed by functionalization with the methoxyethyl and methanamine groups. Researchers have optimized these synthetic routes to improve yield and purity, making it more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been a focus area, reducing environmental impact while maintaining high-quality standards.

From an analytical perspective, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have provided insights into its electronic structure and intermolecular interactions, which are critical for understanding its reactivity and stability under different conditions.

Looking ahead, the continued exploration of CAS No. 1376269-88-3 is expected to uncover even more applications across diverse industries. Its unique combination of electronic properties and functional groups makes it a valuable building block for designing new materials and drugs. As research progresses, collaborations between chemists, biologists, and engineers will be key to unlocking its full potential.

In conclusion, 2-(1-methoxyethyl)-1,3-thiazol-4-ylmethanamine stands out as a versatile compound with immense promise in both chemical research and industrial applications. Its journey from laboratory synthesis to real-world applications underscores the importance of interdisciplinary research in advancing scientific knowledge.